N-tert-Butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide

• IUPAC Name: N-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C13H19NOS/c1-13(2,3)14-12(15)11-8-9-6-4-5-7-10(9)16-11/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key: LKWHKCNHMOQKPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC2=C(S1)CCCC2
• Molecular Formula: C13H19NOS
• Molecular Weight: 237.36 g/mol

Description

“N-tert-Butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide” is an active pharmaceutical intermediate.

Synthesis Analysis

The synthesis of “N-tert-Butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide” and its derivatives has been studied for their potential biological applications. The condensation of amino carboxyalkyl derivative of 4,5,6,7-tetrahydrobenzo[b]thiophene with salicylaldehyde yielded a potentially tridentate Schiff base (HSAT), which formed a series of copper (II) complexes.

Molecular Structure Analysis

The molecular structure of “N-tert-Butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide” is represented by the formula C13H19NOS. The molecular weight is 237.36.

Future Directions

The future directions of “N-tert-Butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide” research could involve further studies on its synthesis, biological evaluation, and potential applications in medicine.

Synthesis routes and methods

Procedure details

A mixture of 4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid (500 g, 2.75 mol, 1.0 equiv) and thionyl chloride (655 g, 5.5 mol, 2.0 equiv) was boiled under reflux for 3 h. Excess thionyl chloride was removed by distillation under reduced pressure. The residue was taken up in dichloromethane (1.0 L) and a solution of tert-butylamine (402 g, 5.5 mol, 2.0 equiv) in dichloromethane (500 mL) was added with stirring while the temperature of the mixture was kept below 10° C. The resulting solution was stirred at 25° C. for 16 h. Most of the solvent was removed under reduced pressure. The residue was chilled in an ice-bath and 2M KOH solution was introduced slowly to adjust the pH to 11 with stirring. The suspension was filtered and the solid was collected, washed three times with water, and dried in vacuo to afford 117a as a white solid (580 g, 80%, over two steps). MS: [M+H]+ 238. 1H NMR (500 MHz, CDCl3) δ 7.02 (s, 1H), 5.77 (s, 1H), 2.65 (t, J=6.0 Hz, 1H), 2.47 (t, J=6.0 Hz, 1H), 1.74-1.70 (m, 4H), 1.35 (s, 9H).